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Compound of Interest

Compound Name: Sulfaquinoxaline-d4

CAS No.: 1329652-02-9

Cat. No.: B590248 Get Quote

Technical Whitepaper: Sulfaquinoxaline-d4 Precision Reference Standards in Veterinary

Residue Analysis

Executive Summary
In the domain of food safety and veterinary pharmacology, Sulfaquinoxaline-d4 (CAS:

1329652-02-9) serves as a critical stable isotope-labeled internal standard (SIL-IS). It is the

deuterated isotopologue of Sulfaquinoxaline, a sulfonamide antibiotic and coccidiostat widely

used in poultry and livestock management.[1][2]

The primary utility of Sulfaquinoxaline-d4 lies in Isotope Dilution Mass Spectrometry (IDMS).

By mirroring the physicochemical properties of the target analyte while retaining a distinct mass

signature (+4 Da), it allows for the precise correction of signal suppression or enhancement

caused by complex biological matrices (e.g., milk, liver, muscle tissue). This guide details the

chemical specifications, mechanistic context, and validated analytical protocols for integrating

Sulfaquinoxaline-d4 into regulatory testing workflows.
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Parameter Technical Specification

Chemical Name
Sulfaquinoxaline-d4 (Sulfaquinoxaline sulfanilyl-

d4)

IUPAC Name
4-amino-2,3,5,6-tetradeuterio-N-quinoxalin-2-

ylbenzenesulfonamide

CAS Number 1329652-02-9

Molecular Formula C₁₄H₈D₄N₄O₂S

Molecular Weight 304.36 g/mol (vs. 300.34 g/mol for native)

Isotopic Purity Typically ≥ 98 atom % D

Chemical Structure

Deuterium substitution occurs on the benzene

(sulfanilyl) ring at positions 2, 3, 5, and 6.[1][3]

[4][5][6][7][8][9]

Solubility
Soluble in DMSO, Methanol; slightly soluble in

water.

Appearance White to off-white solid.

Mechanistic Context: Sulfonamide Action
While Sulfaquinoxaline-d4 is an analytical tool, understanding the parent compound's

mechanism is essential for interpreting biological assay data. Sulfaquinoxaline acts as a

competitive inhibitor in the bacterial folate biosynthesis pathway.

Pathway Visualization: DHPS Inhibition
Figure 1: Mechanism of Action. Sulfaquinoxaline mimics PABA, blocking the synthesis of

Dihydropteroic acid, a precursor to Folate and DNA.
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Analytical Application: LC-MS/MS Protocol
The following protocol outlines a validated workflow for the quantification of Sulfaquinoxaline in

animal tissues using Sulfaquinoxaline-d4 as the internal standard. This method complies with

requirements for confirming residues below Maximum Residue Limits (MRLs).

The Role of the Internal Standard
In LC-MS/MS, matrix effects (co-eluting components affecting ionization efficiency) can cause

significant errors.[1]

Without IS: Signal suppression may lead to false negatives.

With d4-IS: The ratio of Analyte/IS is used for quantification. Since the d4 analog

experiences the exact same suppression as the analyte, the ratio remains constant, yielding

accurate data.

Experimental Workflow
Figure 2: Sample Preparation and Analysis Workflow.
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Mass Spectrometry Parameters (MRM)
The following Multiple Reaction Monitoring (MRM) transitions are optimized for ESI+ mode.

The shift of +4 Da in the product ions confirms the deuterium label is located on the sulfanilyl

ring (H₂N-Ph-SO₂-), which is the moiety retained in the primary fragments.

Compound
Precursor Ion (

)

Product Ion
(Quantifier)

Product Ion
(Qualifier)

Collision
Energy (eV)

Sulfaquinoxaline

(Native)
301.1 [M+H]⁺ 156.1 108.1 25 / 35

Sulfaquinoxaline-

d4 (IS)
305.1 [M+H]⁺ 160.1 112.1 25 / 35

Interpretation:

305.1

160.1: Loss of the quinoxaline moiety, retaining the deuterated sulfanilyl group (H₂N-C₆D₄-
SO₂⁺).

305.1

112.1: Further fragmentation of the sulfanilyl group (H₂N-C₆D₄-O⁺ or similar).

Chromatography Conditions
Column: C18 (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.[6][10]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

Gradient:

0-1 min: 95% A

1-6 min: Linear gradient to 10% A
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6-8 min: Hold 10% A

8.1 min: Re-equilibrate to 95% A.

Handling & Stability
Storage: Store neat standards at -20°C. Solutions (in Methanol) are stable for up to 6 months

at -20°C but should be protected from light to prevent photodegradation, a common issue

with sulfonamides.

Safety: Treat as a hazardous chemical. Wear PPE (gloves, goggles). Although used as an

antibiotic, pure standards can be respiratory irritants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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